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Compound of Interest

Compound Name: 2,3-Dibromobutane

Cat. No.: B042614

Essential Safety and Handling Guide for 2,3-
Dibromobutane

This guide provides immediate and essential safety protocols for laboratory personnel handling
2,3-Dibromobutane. It includes detailed information on personal protective equipment (PPE),
emergency procedures, and operational and disposal plans to ensure a safe laboratory
environment for researchers, scientists, and drug development professionals.

Hazard Identification and Health Effects

2,3-Dibromobutane is classified as a hazardous chemical.[1] It is known to cause skin irritation
and serious eye irritation.[1][2][3][4][5] Ingestion, inhalation, and skin contact can be harmful.[3]
[5] Inhalation of high vapor concentrations may lead to symptoms such as headache,

dizziness, tiredness, nausea, and vomiting.[4]

GHS Hazard Statements:

H315: Causes skin irritation[3]

H319: Causes serious eye irritation[2][3]

H302: Harmful if swallowed[3][5]

H312: Harmful in contact with skin[3][5]
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e H332: Harmful if inhaled[3][5]

o H335: May cause respiratory irritation[3][5]

Chemical and Physical Properties

A summary of the key quantitative data for 2,3-Dibromobutane is provided below for easy

reference.
Property Value Source
CAS Number 5408-86-6 [1][6]
Molecular Formula C4H8Br2 [7]
Molecular Weight 215.91 g/mol [3]
Appearance Colorless liquid [31[7]
Density 1.767 g/lcm3 at 25 °C (77 °F) [2]
Boiling Point 73-74°C (163 - 165 °F) at 63 o]
hPa
Vapor Pressure 3.8 mm Hg [7]

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.
The following table summarizes the recommended equipment for handling 2,3-
Dibromobutane.
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Protection Type Specification Purpose

Safety glasses with side-
shields conforming to OSHA's
] 29 CFR 1910.133 or European ) )
Eye and Face Protection airborne particles that can
Standard EN166.[1] A face

shield may be required for

Protects against splashes and

cause serious eye damage.

splash hazards.

Chemically resistant gloves

) ] (e.g., nitrile, neoprene). A lab Prevents skin contact, which
Skin Protection ] ) o o
coat or impervious clothing is may cause irritation.[1]
mandatory.[8]

Use only in a well-ventilated

area.[5] For large-scale use or o ]
) ] Protects against inhalation of
in emergencies, a ) ]
) ) vapors or mists which can
Respiratory Protection NIOSH/MSHA or European

Standard EN 136 approved

respirator may be necessary.

[4]

cause respiratory tract

irritation.[8]

Operational and Disposal Plans

The following procedural guidance provides a step-by-step plan for the safe handling and
disposal of 2,3-Dibromobutane.

Safe Handling and Storage Protocol

o Ventilation: Always handle 2,3-Dibromobutane in a well-ventilated area, preferably in a
chemical fume hood.[5] Ensure that eyewash stations and safety showers are located close
to the workstation.[1]

o Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2][4] Do
not eat, drink, or smoke in the work area.[5]

« Avoiding Incompatibilities: Keep the chemical away from strong oxidizing agents, strong
bases, and strong acids.[1][9]
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» Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[5] Keep
the product and any empty containers away from heat and sources of ignition.[1]

Emergency First-Aid Procedures

Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route First-Aid Protocol

Move the individual to fresh air and keep them
at rest in a comfortable breathing position.[4] If

Inhalation the person is not breathing, give artificial
respiration.[1] Seek immediate medical
attention.[1][4]

Immediately wash the affected area with plenty
i of soap and water while removing all
Skin Contact _ _ o
contaminated clothing.[1][4] If skin irritation

occurs, get medical advice.[1][4]

Rinse cautiously with water for at least 15
minutes, including under the eyelids.[1][4]

Eye Contact Remove contact lenses if present and easy to
do s0.[2][4] Continue rinsing and seek

immediate medical attention.[1][2]

Clean the mouth with water.[1][4] Do NOT
Ingestion induce vomiting. Seek immediate medical

attention.[1]

Spill and Leak Procedures

In case of a spill, ensure adequate ventilation and wear appropriate PPE.

o Evacuation and Notification: Evacuate the immediate area.[10] For major spills, notify others
and contact emergency services.[10][11]

» Containment: Cover drains to prevent the chemical from entering the environment.[2]
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Absorption: Soak up the spill with an inert absorbent material such as sand, silica gel, acid
binder, or universal binder.[1][4]

Collection: Collect the absorbed material and place it into a suitable, closed container for
disposal.[1][4]

Decontamination: Clean the spill area thoroughly.

Waste Disposal: Dispose of all contaminated materials as hazardous waste in accordance
with local, state, and federal regulations.[12]

Disposal Plan

Waste Classification: 2,3-Dibromobutane and materials contaminated with it are considered
hazardous waste.[1][4]

Containerization: Collect waste in a suitable, labeled, and closed container.

Disposal Method: Dispose of the waste through an approved waste disposal plant.[4][9] Do
not dispose of it down the drain or into the environment.[2][13] Chemical waste generators
must consult local, regional, and national hazardous waste regulations to ensure complete
and accurate classification and disposal.[1]

Emergency Response Workflow

The following diagram illustrates the logical workflow for handling an emergency involving a

2,3-Dibromobutane spill.
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Emergency Spill Response for 2,3-Dibromobutane

Assess Spill Severity

Contained & Manageable?\Large Volume or Uncontrolled?

Minor Spill Major Spill

Don Appropriate PPE Evacuate Immediate Area

Contain & Absorb Spill Notify Emergency Services & Supervisor

Collect Waste Isolate the Area

Decontaminate Area Await Professional Response Team

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Logical workflow for handling a 2,3-Dibromobutane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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